Cas no 68194-06-9 (2,2',4,5,6'-Pentachlorobiphenyl)
68194-06-9 structure
Product Name:2,2',4,5,6'-Pentachlorobiphenyl
CAS No:68194-06-9
MF:C12H5Cl5
MW:326.433098554611
CID:512880
PubChem ID:63096
Update Time:2025-09-26
2,2',4,5,6'-Pentachlorobiphenyl Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl,2,2',4,5,6'-pentachloro-
- 1,2,4-trichloro-5-(2,6-dichlorophenyl)benzene
- 2,2',4,5,6'-PENTACHLOROBIPHENYL
- 2,2',4,5,6'-Pentachlorobiphenyl Solution
- PCB 102
- 2,2',4,5,6'-Pentachloro-1,1'-biphenyl #
- SCHEMBL4453300
- 1,1'-Biphenyl, 2,2',4,5,6'-pentachloro-
- DTXSID10867525
- DTXCID50815707
- UNII-9NOS5F84W4
- BWWVXHRLMPBDCK-UHFFFAOYSA-N
- Q27272791
- 2,2',4,5,6'-Pentachloro-1,1'-biphenyl
- 68194-06-9
- 9NOS5F84W4
- 2,2',4,5,6'-Pentachlorobiphenyl
-
- Inchi: 1S/C12H5Cl5/c13-7-2-1-3-8(14)12(7)6-4-10(16)11(17)5-9(6)15/h1-5H
- InChI Key: BWWVXHRLMPBDCK-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1C1C(=CC=CC=1Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 323.88300
- Monoisotopic Mass: 323.883
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Density: 1.5220 (rough estimate)
- Melting Point: 95.86°C (estimate)
- Boiling Point: 412.3°C (rough estimate)
- Flash Point: 167.5 °C
- Refractive Index: 1.6200 (rough estimate)
- PSA: 0.00000
- LogP: 6.62060
2,2',4,5,6'-Pentachlorobiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P274443-1mg |
2,2',4,5,6'-Pentachlorobiphenyl |
68194-06-9 | 1mg |
$190.00 | 2023-05-17 | ||
| TRC | P274443-10mg |
2,2',4,5,6'-Pentachlorobiphenyl |
68194-06-9 | 10mg |
$1499.00 | 2023-05-17 |
2,2',4,5,6'-Pentachlorobiphenyl Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
68194-06-9 (2,2',4,5,6'-Pentachlorobiphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk